Cas no 1331269-74-9 (2-(4-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one)

• Product Name: 2-(4-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one
• CAS No: 1331269-74-9
• MF: C₁₇H₁₄ClN₅O₂
• MW: 355.778361797333
• CID: 5797375
• PubChem ID: 49745398
• Update Time: 2025-06-23

2-(4-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one
• 1331269-74-9
• 2-(4-chlorophenyl)-1-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• 2-(4-chlorophenyl)-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one
• AKOS024796574
• 2-(4-chlorophenyl)-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone
• F6064-0738

• Inchi： 1S/C17H14ClN5O2/c18-13-4-2-11(3-5-13)8-14(24)23-9-12(10-23)17-21-16(22-25-17)15-19-6-1-7-20-15/h1-7,12H,8-10H2
• InChI Key： VYCHHEAPQONJGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)=O

Computed Properties

• Exact Mass: 355.0836024g/mol
• Monoisotopic Mass: 355.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-1-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one

Comprehensive Analysis of 2-(4-chlorophenyl)-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one (CAS No. 1331269-74-9)

The compound 2-(4-chlorophenyl)-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one, identified by its CAS No. 1331269-74-9, is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a pyrimidine ring, 1,2,4-oxadiazole moiety, and azetidine scaffold makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given its structural similarity to known bioactive compounds.

In recent years, the demand for heterocyclic compounds like this one has surged, driven by the growing need for novel small-molecule therapeutics. The 1,2,4-oxadiazole group, in particular, is a hotspot in drug discovery due to its metabolic stability and ability to mimic peptide bonds. This compound's 4-chlorophenyl substituent further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. These attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched in academic and industry circles.

Synthetic routes to CAS 1331269-74-9 often involve cycloaddition reactions to form the 1,2,4-oxadiazole core, followed by N-alkylation to introduce the azetidine ring. Recent publications highlight its potential in cancer immunotherapy, as similar structures have shown activity against PD-1/PD-L1 pathways. This connection to immune checkpoint inhibitors—a trending topic in oncology—makes the compound relevant to cutting-edge research. Additionally, its pyrimidinyl component resonates with searches for nucleic acid analogs and antiviral agents, reflecting broader interest in infectious disease therapeutics.

From a structure-activity relationship (SAR) perspective, the compound's azetidine-1,2,4-oxadiazole linkage offers conformational rigidity that may enhance target binding specificity. Computational studies suggest its potential as a allosteric modulator, another hot topic in drug design forums. Notably, the chlorophenyl group could contribute to π-stacking interactions with aromatic residues in enzyme active sites, a feature often queried in molecular docking discussions. These characteristics position it as a valuable scaffold for fragment-based drug discovery—a methodology gaining traction in pharmaceutical R&D.

Environmental and ADMET (absorption, distribution, metabolism, excretion, toxicity) profiling of this compound remains an active area of investigation. Given the increasing regulatory focus on green chemistry, researchers are exploring sustainable synthetic approaches to such N-heterocycles. The compound's biodegradability and ecotoxicological impact are subjects of emerging interest, mirroring search trends toward environmentally benign pharmaceuticals. Its potential applications extend beyond medicine to agrochemicals, where similar structures act as plant growth regulators—a niche but growing field.

In analytical chemistry, 1331269-74-9 presents challenges for chromatographic separation due to its polar oxadiazole and basic azetidine functionalities. Recent advancements in UHPLC-MS techniques have improved its detection, addressing a common pain point in impurity profiling. The compound's spectroscopic fingerprints (particularly NMR and HRMS data) are frequently requested in chemical databases, underscoring its research utility. Such analytical data is crucial for patent applications and quality control—topics with high search volume in IP and manufacturing sectors.

The future trajectory of 2-(4-chlorophenyl)-1-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one research will likely focus on structure optimization and target identification. With AI-driven drug discovery becoming mainstream, this compound's molecular features make it an ideal candidate for machine learning-based virtual screening campaigns. Its relevance to undruggable targets and protein-protein interactions aligns with the most pressing challenges in modern therapeutics, ensuring sustained scientific and commercial interest in this versatile molecule.